3-(2-Chlorobenzenesulfonamido)propanoic acid
Overview
Description
3-(2-Chlorobenzenesulfonamido)propanoic acid, also known as 3-CBP, is an organic compound with a molecular formula of C9H10ClNO4S. It is a white crystalline solid that is soluble in water and most organic solvents. It has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology.
Scientific Research Applications
3-(2-Chlorobenzenesulfonamido)propanoic acid has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. It has been used as a building block for the synthesis of various biologically active compounds, such as inhibitors of the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. 3-(2-Chlorobenzenesulfonamido)propanoic acid has also been used to synthesize compounds that can be used to study the structure and function of proteins.
Mechanism of Action
3-(2-Chlorobenzenesulfonamido)propanoic acid has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is involved in the regulation of inflammation. Inhibition of COX-2 reduces the production of prostaglandins, which are involved in the regulation of inflammation and pain.
Biochemical and Physiological Effects
3-(2-Chlorobenzenesulfonamido)propanoic acid has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anti-cancer effects in vitro, although further research is needed to determine its efficacy in vivo.
Advantages and Limitations for Lab Experiments
3-(2-Chlorobenzenesulfonamido)propanoic acid is a relatively stable compound and is easy to synthesize. It is also soluble in water and most organic solvents, which makes it easy to handle in the laboratory. However, it is not commercially available, so it must be synthesized in the laboratory.
Future Directions
Further research is needed to determine the efficacy of 3-(2-Chlorobenzenesulfonamido)propanoic acid in vivo, as well as its potential applications in the fields of medicine, biochemistry, and pharmacology. Additionally, research should be conducted on the mechanism of action of 3-(2-Chlorobenzenesulfonamido)propanoic acid, as well as its potential side effects. Finally, research should be conducted on the synthesis of 3-(2-Chlorobenzenesulfonamido)propanoic acid-based compounds that can be used to study the structure and function of proteins.
Synthesis Methods
3-(2-Chlorobenzenesulfonamido)propanoic acid can be synthesized from 2-chlorobenzenesulfonyl chloride and propanoic acid in the presence of a base, such as sodium hydroxide or potassium carbonate. The reaction is carried out in a polar solvent, such as dimethylformamide or dimethylsulfoxide, at temperatures between 50-100°C. The product is then purified by recrystallization.
properties
IUPAC Name |
3-[(2-chlorophenyl)sulfonylamino]propanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO4S/c10-7-3-1-2-4-8(7)16(14,15)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HJRPPGPCPXRMFK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)S(=O)(=O)NCCC(=O)O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.70 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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